Cas no 1795358-97-2 (3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide)

• Product Name: 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide
• CAS No: 1795358-97-2
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 5368665
• Update Time: 2025-10-28

3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide

• Inchi： 1S/C15H23N3O/c1-15(2,3)10-14(19)17-12-7-9-18(11-12)13-6-4-5-8-16-13/h4-6,8,12H,7,9-11H2,1-3H3,(H,17,19)
• InChI Key： KWZPTKCSWZTCNS-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide

Comprehensive Overview of 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide (CAS No. 1795358-97-2)

3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide (CAS No. 1795358-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents. The presence of both pyridine and pyrrolidine rings in its structure makes it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The chemical properties of 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide make it a versatile candidate for various synthetic pathways. Its molecular formula, C15H23N3O, and molecular weight of 261.36 g/mol, provide a balanced combination of hydrophobicity and reactivity. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol facilitates its use in laboratory settings. Additionally, its stability under standard conditions ensures reliable performance in experimental procedures.

In recent years, the demand for 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide has surged due to its potential role in addressing global health challenges. For instance, researchers are exploring its utility in combating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate specific neurotransmitter systems has made it a focal point in neuroscience research. Moreover, its application in metabolic disorder treatments, including diabetes and obesity, is under active investigation.

The synthesis of 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide involves multi-step organic reactions, often starting with readily available precursors. Key steps include the formation of the pyrrolidine ring and subsequent functionalization with the pyridine moiety. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. These methods are critical for maintaining the compound's efficacy in research applications.

From a market perspective, 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide is gaining traction among pharmaceutical companies and academic institutions. The compound's unique properties align with the growing trend toward personalized medicine and targeted therapies. As the pharmaceutical industry shifts focus to precision medicine, the demand for specialized intermediates like this compound is expected to rise. Market analysts predict a steady increase in its adoption, driven by ongoing research and development efforts.

Safety and handling of 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide are paramount in laboratory environments. While the compound is not classified as hazardous, standard laboratory precautions should be observed. Proper storage conditions, including protection from light and moisture, are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling guidelines.

In conclusion, 3,3-dimethyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)butanamide (CAS No. 1795358-97-2) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset for scientists and industry professionals alike. As research continues to unfold, this compound is poised to play a pivotal role in advancing medical science and improving patient outcomes.